Cas no 66227-19-8 (2-(3,5-Dimethylphenoxy)butanoyl Chloride)

• Product Name: 2-(3,5-Dimethylphenoxy)butanoyl Chloride
• CAS No: 66227-19-8
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• MDL: MFCD12197831
• CID: 396638
• PubChem ID: 13232126
• Update Time: 2025-04-19

2-(3,5-Dimethylphenoxy)butanoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 2-(3,5-dimethylphenoxy)-
• 2-(3,5-dimethylphenoxy)butanoyl chloride
• 2-(3,5-dimethylphenoxy)-butyroyl chloride
• VS-04071
• MFCD12197831
• 2-(3,5-dimethylphenoxy)butyryl chloride
• DTXSID10530565
• AKOS002392411
• 2-(3,5-Dimethyl-phenoxy)-butyryl chloride
• SCHEMBL10638079
• YQCBRBMIKOTNPC-UHFFFAOYSA-N
• 66227-19-8
• AKOS016345683
• 2-(3,5-Dimethylphenoxy)butanoyl Chloride

• MDL： MFCD12197831
• Inchi： 1S/C12H15ClO2/c1-4-11(12(13)14)15-10-6-8(2)5-9(3)7-10/h5-7,11H,4H2,1-3H3
• InChI Key： YQCBRBMIKOTNPC-UHFFFAOYSA-N
• SMILES： ClC(C(CC)OC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 226.0760574g/mol
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų